Cas no 140422-06-6 (Cyclohexanone, 2,6-bis[(4-bromophenyl)methylene]-, (E,E)-)

Cyclohexanone, 2,6-bis[(4-bromophenyl)methylene]-, (E,E)- structure
140422-06-6 structure
Product Name:Cyclohexanone, 2,6-bis[(4-bromophenyl)methylene]-, (E,E)-
CAS No:140422-06-6
MF:C20H16Br2O
MW:432.14844417572
CID:1292960
PubChem ID:365273
Update Time:2025-04-20

Cyclohexanone, 2,6-bis[(4-bromophenyl)methylene]-, (E,E)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 2,6-bis[(4-bromophenyl)methylene]-, (E,E)-
    • 2,6-bis[(4-bromophenyl)methylidene]cyclohexan-1-one
    • 140422-06-6
    • DTXSID50327118
    • NCI60_010795
    • ChemDiv1_019163
    • MDL: MFCD00489698
    • Inchi: 1S/C20H16Br2O/c21-18-8-4-14(5-9-18)12-16-2-1-3-17(20(16)23)13-15-6-10-19(22)11-7-15/h4-13H,1-3H2
    • InChI Key: HXRSOYCNABLYMF-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C=C1C(C(=CC2C=CC(=CC=2)Br)CCC1)=O

Computed Properties

  • Exact Mass: 429.95678
  • Monoisotopic Mass: 429.95679g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 6.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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